1-[(3-Fluorophenyl)methyl]-4-(piperazin-1-yl)-1H-indole-2,3-dione

• CAS No.: 920284-19-1
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-piperazin-1-ylindole-2,3-dione
• InChI: InChI=1S/C19H18FN3O2/c20-14-4-1-3-13(11-14)12-23-16-6-2-5-15(17(16)18(24)19(23)25)22-9-7-21-8-10-22/h1-6,11,21H,7-10,12H2
• InChI Key: SNEPSUNQNTWFCK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C3C(=CC=C2)N(C(=O)C3=O)CC4=CC(=CC=C4)F

Description

1-[(3-Fluorophenyl)methyl]-4-(piperazin-1-yl)-1H-indole-2,3-dione is a synthetic compound that belongs to the indole family. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of 1-[(3-Fluorophenyl)methyl]-4-(piperazin-1-yl)-1H-indole-2,3-dione typically involves multiple steps, starting with the preparation of the indole core. One common method involves the reaction of an indole derivative with a fluorophenylmethyl halide in the presence of a base to form the desired product . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

1-[(3-Fluorophenyl)methyl]-4-(piperazin-1-yl)-1H-indole-2,3-dione can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new materials.

Biology: The compound has shown potential in biological assays, particularly in the study of receptor binding and enzyme inhibition.

Medicine: Research has indicated its potential as a therapeutic agent, particularly in the treatment of neurological disorders and cancer.

Industry: It can be used in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(3-Fluorophenyl)methyl]-4-(piperazin-1-yl)-1H-indole-2,3-dione involves its interaction with specific molecular targets. It has been shown to bind to certain receptors and enzymes, modulating their activity and leading to various biological effects . The exact pathways involved may vary depending on the specific application and target .

Comparison with Similar Compounds

1-[(3-Fluorophenyl)methyl]-4-(piperazin-1-yl)-1H-indole-2,3-dione can be compared with other indole derivatives such as:

4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine: This compound is a novel inhibitor of human equilibrative nucleoside transporters and has shown selectivity towards ENT2 over ENT1.

5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole: This fluorinated pyrazole derivative has been synthesized for its potential neuroprotective and anti-inflammatory properties.